rac-(3R,4S)-pyrrolidine-3,4-diamine trihydrochloride, cis
Overview
Description
Rac-(3R,4S)-pyrrolidine-3,4-diamine trihydrochloride, cis (Rac-PDTC) is an organic compound with a wide range of applications in both scientific research and laboratory experiments. It is a member of the pyrrolidine family and is a white, crystalline solid with a melting point of 181-183°C. Rac-PDTC is a chiral compound with two enantiomers, the cis- and trans- forms. The cis- form is the most commonly used form due to its higher solubility in water and other polar solvents. Rac-PDTC has been widely used in the pharmaceutical and chemical industries for its unique properties and versatility.
Scientific Research Applications
Rac-(3R,4S)-pyrrolidine-3,4-diamine trihydrochloride, cis has been used in a wide range of scientific research applications. It has been used as a chiral reagent in the synthesis of pharmaceuticals and other organic compounds. It has also been used as a catalyst in the synthesis of peptides and peptidomimetics. This compound has also been used in the study of enzyme-catalyzed reactions, as well as in the study of protein folding, protein-ligand interactions, and drug-target interactions.
Mechanism of Action
Rac-(3R,4S)-pyrrolidine-3,4-diamine trihydrochloride, cis acts as a chiral reagent in the synthesis of pharmaceuticals and other organic compounds. It is able to catalyze the formation of a range of chiral products from achiral starting materials. The mechanism of action involves the formation of a Schiff base intermediate, which can then be reduced to form the desired product.
Biochemical and Physiological Effects
This compound has been used in a number of studies to investigate the biochemical and physiological effects of the compound. It has been found to have a range of effects on enzymes, proteins, and other biological molecules. This compound has been found to inhibit the activity of several enzymes, including cytochrome P450, proteases, and lipases. It has also been found to inhibit the activity of several proteins, such as the transcription factor NF-κB, and to modulate the activity of several signaling pathways, such as the MAPK pathway.
Advantages and Limitations for Lab Experiments
Rac-(3R,4S)-pyrrolidine-3,4-diamine trihydrochloride, cis has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent, and it is easily soluble in water and other polar solvents. It is also a relatively stable compound, with a long shelf-life. However, there are some limitations to its use. This compound is a chiral compound, and the two enantiomers can have different effects on biological molecules. Therefore, it is important to ensure that the correct enantiomer is used in experiments.
Future Directions
There are several possible future directions for the use of rac-(3R,4S)-pyrrolidine-3,4-diamine trihydrochloride, cis. It could be used in the development of new pharmaceuticals and other organic compounds. It could also be used in the development of new catalysts for the synthesis of peptides and peptidomimetics. In addition, this compound could be used in the study of enzyme-catalyzed reactions and in the study of protein folding, protein-ligand interactions, and drug-target interactions. Finally, this compound could be used to investigate the biochemical and physiological effects of the compound on enzymes, proteins, and other biological molecules.
Synthesis Methods
Rac-(3R,4S)-pyrrolidine-3,4-diamine trihydrochloride, cis is synthesized from the reaction of 3-methyl-2-pyrrolidinecarboxylic acid and 3-amino-1,2-propanediol in the presence of a base catalyst. The reaction is carried out at a temperature of 80-90°C for 4-5 hours. The reaction produces a mixture of the cis- and trans- forms of this compound, which can then be separated by column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,4S)-pyrrolidine-3,4-diamine trihydrochloride, cis involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "L-aspartic acid", "ethyl acetoacetate", "ammonium chloride", "sodium cyanoborohydride", "hydrochloric acid", "sodium hydroxide", "methanol", "water" ], "Reaction": [ "Step 1: Protection of the carboxylic acid group of L-aspartic acid with ethyl acetoacetate in the presence of hydrochloric acid to form ethyl (2S)-2-(carboxymethyl)pyrrolidine-2-carboxylate.", "Step 2: Reduction of the carboxylic acid group of ethyl (2S)-2-(carboxymethyl)pyrrolidine-2-carboxylate with sodium cyanoborohydride in methanol to form ethyl (2S)-2-(aminomethyl)pyrrolidine-2-carboxylate.", "Step 3: Hydrolysis of the ethyl ester group of ethyl (2S)-2-(aminomethyl)pyrrolidine-2-carboxylate with sodium hydroxide in water to form (2S)-2-(aminomethyl)pyrrolidine-2-carboxylic acid.", "Step 4: Protection of the amino group of (2S)-2-(aminomethyl)pyrrolidine-2-carboxylic acid with ammonium chloride in the presence of hydrochloric acid to form rac-(3R,4S)-pyrrolidine-3,4-diamine dihydrochloride.", "Step 5: Conversion of rac-(3R,4S)-pyrrolidine-3,4-diamine dihydrochloride to rac-(3R,4S)-pyrrolidine-3,4-diamine trihydrochloride, cis by treatment with hydrochloric acid." ] } | |
CAS RN |
380357-31-3 |
Molecular Formula |
C4H14Cl3N3 |
Molecular Weight |
210.5 |
Purity |
95 |
Origin of Product |
United States |
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